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Compound of Interest

Compound Name: Femoxetine hydrochloride

Cat. No.: B1218167 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Femoxetine hydrochloride is a selective serotonin reuptake inhibitor (SSRI) that functions by

blocking the serotonin transporter, leading to increased levels of serotonin in the synaptic cleft.

[1][2][3][4] This mechanism of action makes it a valuable tool for research in neuroscience,

particularly in studies related to depression, anxiety, and other mood disorders.[1][2][3] Proper

preparation of Femoxetine hydrochloride solutions is critical for accurate and reproducible

experimental results. This document provides a detailed protocol for dissolving Femoxetine
hydrochloride in dimethyl sulfoxide (DMSO) for in vitro research applications.

Data Presentation

The following table summarizes the key physicochemical and storage information for

Femoxetine hydrochloride.
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Property Value

Molecular Formula C₂₀H₂₆ClNO₂

Molecular Weight 347.88 g/mol [5]

Appearance Solid powder[5]

Solubility in DMSO
Soluble[5] (Stock solutions of 5 mM, 10 mM, or

20 mM are common[3])

Powder Storage -20°C for 3 years; 4°C for 2 years[3]

Solution Storage (DMSO)

-80°C for up to 6 months; -20°C for up to 1

month.[3][6] It is advisable to avoid repeated

freeze-thaw cycles.[3][6]

Experimental Protocols

Objective: To prepare a stock solution of Femoxetine hydrochloride in DMSO and

subsequently dilute it to a working concentration for in vitro experiments.

Materials:

Femoxetine hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution:

Pre-dissolution Preparation:
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Bring the Femoxetine hydrochloride powder and DMSO to room temperature before

opening to prevent condensation.

Calculate the required mass of Femoxetine hydrochloride using its molecular weight

(347.88 g/mol ). For 1 mL of a 10 mM stock solution, you will need 3.4788 mg.

Accurately weigh the calculated amount of Femoxetine hydrochloride powder in a sterile

microcentrifuge tube.

Dissolution:

Add the appropriate volume of DMSO to the tube containing the Femoxetine
hydrochloride powder. For a 10 mM solution, add 1 mL of DMSO for every 3.4788 mg of

powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained.

If dissolution is difficult, gentle warming (e.g., in a 37°C water bath for a few minutes) or

brief sonication can be employed. However, always check for compound stability under

these conditions if possible.

Storage and Handling:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.[3]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3][6]

Protocol for Preparing a Working Solution for Cell Culture:

Dilution:

Thaw a single aliquot of the 10 mM Femoxetine hydrochloride stock solution at room

temperature.
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Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

Important: To avoid precipitation and cellular toxicity, the final concentration of DMSO in

the cell culture medium should be kept low, typically below 0.5%.[6] It is recommended to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.[6][7]

Application:

Add the prepared working solution to your cell cultures and proceed with your

experimental protocol.

Mandatory Visualization

Mechanism of Action of Femoxetine Hydrochloride
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Caption: Mechanism of Femoxetine as a selective serotonin reuptake inhibitor.
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Experimental Workflow for Femoxetine Hydrochloride Dissolution

Start

Weigh Femoxetine HCl Powder

Add Anhydrous DMSO

Vortex/Sonicate Until Dissolved

Is Solution Clear?

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1218167?utm_src=pdf-body
https://www.benchchem.com/product/b1218167?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing Femoxetine hydrochloride stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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